Cas no 131971-24-9 (2-(4-Hydroxy-3-nitrobenzene)sulfonamidobenzoic acid)

• Product Name: 2-(4-Hydroxy-3-nitrobenzene)sulfonamidobenzoic acid
• CAS No: 131971-24-9
• MF: C₁₃H₁₀N₂O₇S
• MW: 338.292702198029
• MDL: MFCD02708220
• CID: 842889
• PubChem ID: 3768669
• Update Time: 2025-04-19

2-(4-Hydroxy-3-nitrobenzene)sulfonamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-HYDROXY-3-NITRO-BENZENESULFONYLAMINO)-BENZOIC ACID
• 2-[(4-hydroxy-3-nitrophenyl)sulfonylamino]benzoic acid
• Benzoic acid, 2-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-
• MFCD02708220
• F15508
• 2-(4-Hydroxy-3-nitrophenylsulfonamido)benzoicacid
• SR-01000029287
• EN300-00324
• BS-20658
• 131971-24-9
• 2-[(4-Hydroxy-3-nitrobenzene)sulfonamido]benzoic acid
• SR-01000029287-1
• CS-0444413
• AKOS000114679
• 2-((4-Hydroxy-3-nitrophenyl)sulfonamido)benzoic acid
• Z45511901
• 2-(4-hydroxy-3-nitrobenzenesulfonamido)benzoic acid
• DTXSID40396151
• 2-(4-Hydroxy-3-nitrophenylsulfonamido)benzoic acid
• J-506013
• SB83346
• 2-(4-Hydroxy-3-nitrobenzene)sulfonamidobenzoic acid

• MDL： MFCD02708220
• Inchi： 1S/C13H10N2O7S/c16-12-6-5-8(7-11(12)15(19)20)23(21,22)14-10-4-2-1-3-9(10)13(17)18/h1-7,14,16H,(H,17,18)
• InChI Key： KJEWEPKDQIOROF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 338.0209
• Monoisotopic Mass: 338.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 557.4±60.0 °C at 760 mmHg
• Flash Point: 290.9±32.9 °C
• PSA: 146.84
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(4-Hydroxy-3-nitrobenzene)sulfonamidobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides